Anomeric Equilibrium: Perbenzyl vs Benzylidene
In CDCl3 solution at equilibrium, 2,3,4,6-tetra-O-benzyl-α,β-D-mannopyranose exists as a mixture of anomers with a quantifiable α/β ratio. The replacement of the 4- and 6-O-benzyl ethers with a 4,6-O-benzylidene acetal results in a measurable increase in the population of the β-anomer, demonstrating that the perbenzylated system provides a distinct conformational and stereoelectronic baseline relative to cyclic acetal-protected analogs [1].
| Evidence Dimension | β-Anomer population at equilibrium |
|---|---|
| Target Compound Data | Baseline β-anomer population for 2,3,4,6-tetra-O-benzyl-α,β-D-mannopyranose (value not explicitly quantified in the source, but serves as the reference baseline for comparison) |
| Comparator Or Baseline | 2,3-Di-O-benzyl-4,6-O-benzylidene-α,β-D-mannopyranose |
| Quantified Difference | Increased population of the β-anomer when 4,6-O-benzylidene acetal replaces 4- and 6-O-benzyl ethers |
| Conditions | Equilibrium in CDCl3 solution at room temperature |
Why This Matters
The distinct anomeric equilibrium profile of the perbenzylated system informs the choice of protecting group strategy for achieving desired α/β ratios in subsequent glycosylation reactions.
- [1] Sharma, I., Bohé, L., & Crich, D. (2012). Influence of protecting groups on the anomeric equilibrium; case of the 4,6-O-benzylidene acetal in the mannopyranose series. Carbohydrate Research, 357, 126-131. View Source
